![molecular formula C7H8ClN3 B1399068 1H-Pyrrolo[3,2-b]pyridin-5-amine hydrochloride CAS No. 1260771-53-6](/img/structure/B1399068.png)
1H-Pyrrolo[3,2-b]pyridin-5-amine hydrochloride
Overview
Description
1H-Pyrrolo[3,2-b]pyridin-5-amine hydrochloride is a chemical compound with the CAS Number: 1260771-53-6 . It has a molecular weight of 169.61 and its molecular formula is C7H8ClN3 . It is a solid at room temperature .
Molecular Structure Analysis
The InChI code for 1H-Pyrrolo[3,2-b]pyridin-5-amine hydrochloride is 1S/C7H7N3.ClH/c8-7-2-1-5-6(10-7)3-4-9-5;/h1-4,9H,(H2,8,10);1H . This suggests that the compound contains a pyrrolo[3,2-b]pyridin-5-amine group along with a hydrochloride group.Physical And Chemical Properties Analysis
1H-Pyrrolo[3,2-b]pyridin-5-amine hydrochloride is a solid at room temperature and should be stored at 2-8°C .Scientific Research Applications
1. Inhibitors of Gastric Acid Secretion
A study by Palmer et al. (2008) explored a series of novel 1H-pyrrolo[3,2-b]pyridines, focusing on their potential as potent inhibitors of the gastric acid pump. This research highlighted the significance of the substitution pattern in position 1, 3, and 5 of the heterocycle on anti-secretory activity, lipophilicity, and pK(a) value (Palmer et al., 2008).
2. Synthesis and Chemical Properties
Herbert and Wibberley (1969) investigated various methods for preparing 1H-pyrrolo[2,3-b]pyridines, along with their reactions with electrophiles, demonstrating their versatility in chemical synthesis (Herbert & Wibberley, 1969).
3. Potassium-Competitive Acid Blockers
Arikawa et al. (2014) designed and synthesized 1H-pyrrolo[2,3-c]pyridine-7-amine derivatives as potassium-competitive acid blockers (P-CABs). Their study included molecular modeling and identification of potent P-CABs with excellent inhibitory activity both in vitro and in vivo, indicating their potential as lead compounds in this field (Arikawa et al., 2014).
4. Synthesis of Tricyclic Derivatives
Toche et al. (2008) worked on synthesizing pyrazolo[3,4-b]pyrrolo[2,3-d]pyridines, showcasing the chemical flexibility and potential for creating diverse tricyclic structures using 1H-pyrrolo[3,2-b]pyridin-5-amine hydrochloride as a starting point (Toche et al., 2008).
5. VEGFR-2 Inhibitor in Cancer Treatment
Ruel et al. (2008) reported a series of N-(1H-pyrrolo[2,3-b]pyridin-5-yl)pyrrolo[2,1-f][1,2,4]triazin-4-amines as inhibitors of vascular endothelial growth factor receptor-2 tyrosine kinase. This discovery, particularly BMS-645737, showed significant in vivo activity against human tumor xenograft models, indicating its potential in cancer therapy (Ruel et al., 2008).
Safety And Hazards
Future Directions
properties
IUPAC Name |
1H-pyrrolo[3,2-b]pyridin-5-amine;hydrochloride | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7N3.ClH/c8-7-2-1-5-6(10-7)3-4-9-5;/h1-4,9H,(H2,8,10);1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JHLXDZQIZIVPJR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=NC2=C1NC=C2)N.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H8ClN3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90733794 | |
Record name | 1H-Pyrrolo[3,2-b]pyridin-5-amine--hydrogen chloride (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90733794 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
169.61 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1H-Pyrrolo[3,2-b]pyridin-5-amine hydrochloride | |
CAS RN |
1260771-53-6 | |
Record name | 1H-Pyrrolo[3,2-b]pyridin-5-amine--hydrogen chloride (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90733794 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.